Cas no 582-54-7 ((2,5-Dichlorophenoxy)acetic Acid)

• Product Name: (2,5-Dichlorophenoxy)acetic Acid
• CAS No: 582-54-7
• MF: C₈H₆Cl₂O₃
• MW: 221.037440776825
• MDL: MFCD02127529
• CID: 948259
• PubChem ID: 68492
• Update Time: 2025-11-02

(2,5-Dichlorophenoxy)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-Dichlorophenoxy)acetic acid
• (2,5-Dichlorophenoxy)acetic acid
• 2,5-dichlorophenoxyacetic acid
• (2,5-dichloro-phenoxy)-acetic acid
• (2,5-Dichlor-phenoxy)-essigsaeure
• [(2,5-dichlorophenyl)oxy]acetic acid
• AC1Q3OFN
• AC1Q764N
• acetic acid,(2,5-dichlorophenoxy)-
• F0862-0615
• O-(2.5-Dichlor-phenyl)-glykolsaeure
• SureCN64347
• NSC 190556
• CS-0241737
• (2,5-Dichlorophenoxy)acetic acid, AldrichCPR
• 582-54-7
• NSC190556
• Acetic acid, (2,5-dichlorophenoxy)-
• AKOS000264291
• EINECS 209-487-6
• EN300-23723
• NSC-190556
• STK414959
• SR-01000233647-1
• Acetic acid,5-dichlorophenoxy)-
• SR-01000233647
• BBL015163
• NS00033892
• AB00288494-02
• DTXSID40206943
• 2-(2,5-dichlorophenoxy)aceticacid
• VS-04847
• SCHEMBL64347
• (2,5-Diclorophenoxy)acetic acid
• MFCD02127529
• F79703
• Z57455032
• ALBB-000806
• phenoxyacetic acid, 2,5-dichloro-
• (2,5-Dichlorophenoxy)acetic Acid

• MDL： MFCD02127529
• Inchi： 1S/C8H6Cl2O3/c9-5-1-2-6(10)7(3-5)13-4-8(11)12/h1-3H,4H2,(H,11,12)
• InChI Key： YVPLLFUCNGVUAY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1OCC(=O)O)Cl

Computed Properties

• Exact Mass: 219.96948
• Monoisotopic Mass: 219.9693994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.4564 (rough estimate)
• Boiling Point: 316.96°C (rough estimate)
• Refractive Index: 1.5000 (estimate)
• PSA: 46.53
• LogP: 2.45680

(2,5-Dichlorophenoxy)acetic Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorophenoxyacetates
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives Chlorophenoxyacetates

Additional information on (2,5-Dichlorophenoxy)acetic Acid

Exploring the Properties and Applications of (2,5-Dichlorophenoxy)acetic Acid (CAS No. 582-54-7)

(2,5-Dichlorophenoxy)acetic Acid, with the CAS number 582-54-7, is a chlorinated phenoxy derivative that has garnered significant attention in both research and industrial applications. This compound, often referred to as 2,5-DCPA, is structurally related to auxin-like plant growth regulators, making it a subject of interest in agricultural and biochemical studies. Its unique chemical properties and versatility have led to its use in various fields, from plant physiology to material science.

The molecular formula of (2,5-Dichlorophenoxy)acetic Acid is C₈H₆Cl₂O₃, and it features two chlorine atoms attached to the aromatic ring, which significantly influences its reactivity and solubility. Researchers often explore its herbicidal activity and plant growth regulation potential, as it mimics natural auxins. This has led to studies on its efficacy in controlled agricultural environments, particularly in weed management and crop enhancement.

One of the trending topics surrounding 582-54-7 is its role in sustainable agriculture. With increasing global focus on reducing synthetic pesticide use, scientists are investigating how 2,5-DCPA can be optimized for lower environmental impact. Recent studies have examined its degradation pathways and potential biodegradable alternatives, aligning with the broader push for eco-friendly agrochemicals.

In addition to its agricultural applications, (2,5-Dichlorophenoxy)acetic Acid is utilized in chemical synthesis as a building block for more complex molecules. Its ability to act as an intermediate in organic reactions makes it valuable in pharmaceuticals and specialty chemicals. For instance, derivatives of this compound have been explored for their potential in drug development, particularly in modulating plant-based bioactive compounds.

The market dynamics for CAS 582-54-7 reflect its niche yet growing demand. Suppliers and manufacturers highlight its high purity grades (≥98%) for research purposes, catering to academic and industrial labs. Analytical techniques such as HPLC and GC-MS are commonly employed to verify its quality, ensuring compliance with regulatory standards. This emphasis on purity is critical for reproducibility in scientific studies.

From an SEO perspective, common user queries include: "What is the mechanism of action of 2,5-DCPA?", "Is (2,5-Dichlorophenoxy)acetic Acid biodegradable?", and "Where to buy high-purity 582-54-7?". Addressing these questions enhances the article’s relevance. For example, the compound’s mechanism involves disrupting cell elongation in plants, while its biodegradability depends on soil microbiota—a hot topic in environmental chemistry forums.

Safety profiles of 2,5-Dichlorophenoxyacetic Acid are another frequent search theme. While not classified as hazardous under standard protocols, proper handling—such as using gloves and goggles—is recommended. Researchers emphasize its low toxicity to mammals, though ecotoxicological studies on aquatic organisms remain an active area of investigation, tying into the "green chemistry" movement.

Innovative applications of 582-54-7 are emerging in material science, where its aromatic structure is leveraged to design functional polymers. For instance, incorporating this compound into polymer matrices can enhance thermal stability, a property sought after in high-performance materials. This interdisciplinary appeal underscores its versatility beyond traditional uses.

In summary, (2,5-Dichlorophenoxy)acetic Acid (CAS No. 582-54-7) bridges multiple scientific domains, from agriculture to advanced materials. Its dual role as a plant growth modulator and chemical intermediate ensures sustained interest, while ongoing research into sustainable applications aligns with global environmental goals. For labs and industries, sourcing high-quality batches remains pivotal to unlocking its full potential.